

statistical analysis of data from 2-(1,2-Dioxopropoxy)benzoic acid hydrate experiments

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-(1,2-Dioxopropoxy)benzoic acid hydrate

Cat. No.: B12046158

[Get Quote](#)

Statistical Analysis & Comparative Guide: 2-(1,2-Dioxopropoxy)benzoic Acid (OBA-09)

Executive Summary & Compound Profile

Compound Identity: 2-(1,2-Dioxopropoxy)benzoic acid (CAS: 856095-68-6) Synonyms: OBA-09, O-Pyruvoylsalicylic acid.[1][2] Class: Salicylate-Pyruvate Ester Prodrug. Primary Application: Neuroprotection (Ischemic Stroke), Anti-inflammation.[3][4]

Scientific Premise: Unlike Aspirin (2-acetoxybenzoic acid), which releases salicylate and acetate (biologically inert/negligible in this context) upon hydrolysis, OBA-09 releases salicylate and pyruvate.[1] Pyruvate is a potent reactive oxygen species (ROS) scavenger and a mitochondrial energy substrate, providing a synergistic advantage in ischemic conditions where oxidative stress and energy depletion are critical drivers of cell death.

Experimental Protocols & Data Generation

To perform a valid statistical analysis, data must be generated using robust, reproducible protocols. Below are the two primary workflows for evaluating OBA-09.

Protocol A: In Vivo Ischemic Stroke Model (MCAO)

Objective: Quantify neuroprotection via infarct volume reduction and neurological scoring.

- Subjects: Male Sprague-Dawley rats (250–300g), randomized into 4 groups (n=12/group for statistical power >0.8).
 - Group 1: Sham (Vehicle).
 - Group 2: MCAO Control (Vehicle).
 - Group 3: MCAO + Aspirin (Equimolar control).
 - Group 4: MCAO + OBA-09 (10 mg/kg).[\[4\]](#)
- Procedure:
 - Induce anesthesia (Isoflurane).
 - Perform Middle Cerebral Artery Occlusion (MCAO) for 90 minutes using a silicon-coated monofilament.
 - Reperfusion: Withdraw filament.
 - Drug Administration: Intravenous (IV) injection immediately upon reperfusion.
- Data Endpoints:
 - Infarct Volume: 24h post-reperfusion, stain brain slices with 2% TTC. Measure white (infarcted) vs. red (viable) areas using ImageJ.
 - Neurological Deficit Score: 5-point ordinal scale (0=Normal, 4=No spontaneous motor activity).

Protocol B: In Vitro Oxidative Stress Assay (OGD)

Objective: Compare ROS scavenging capability against co-treatment.

- Cell Line: PC12 cells or Primary Cortical Neurons.

- Stressor: Oxygen-Glucose Deprivation (OGD) for 4 hours.
- Treatments: Vehicle, OBA-09 (100 μ M), Salicylate + Pyruvate (100 μ M each).
- Readout: DCF-DA fluorescence (ROS indicator) measured via flow cytometry or microplate reader.

Statistical Analysis Framework

Correct statistical application is critical for validating the superiority of OBA-09 over Aspirin.

Variable Classification & Test Selection

Data Type	Experimental Metric	Distribution Assumption	Recommended Statistical Test
Continuous	Infarct Volume (mm ³), ROS Levels (RFU)	Normal (Gaussian)	One-Way ANOVA + Tukey's Post-hoc
Ordinal	Neurological Deficit Scores (0–5)	Non-Normal	Kruskal-Wallis H Test + Dunn's Post-hoc
Survival	Mortality Rate (Post-Stroke)	Censored Data	Kaplan-Meier + Log-Rank Test
Longitudinal	Body Weight (Days 1–7)	Normal (Correlated)	Repeated Measures ANOVA

Step-by-Step Analysis Workflow

1. Pre-Processing & Normality Check:

- Tool: Shapiro-Wilk Test.
- Logic: If
, assume normality and proceed with ANOVA. If
, transform data (Log10) or use Non-parametric tests (Mann-Whitney/Kruskal-Wallis).

- Critical Step: Outlier detection using the IQR method (Values $> Q3 + 1.5 \times IQR$). Exclude only if experimentally justified (e.g., surgical failure).
2. Hypothesis Testing (The "Superiority" Claim): To prove OBA-09 is superior to Aspirin, you must reject the null hypothesis ().
- Test: One-Way ANOVA.
 - Post-hoc: Tukey's HSD (Honestly Significant Difference).
 - Why Tukey? It controls the Family-Wise Error Rate (FWER) strictly, which is essential when claiming a novel drug is "better" than a gold standard.
3. Synergistic Analysis (Interaction Effects): To prove $OBA-09 > (\text{Salicylate} + \text{Pyruvate Co-treatment})$, use a Two-Way ANOVA if testing Concentration $\times$ Delivery Method, or a specific contrast in One-Way ANOVA.
- Calculation: If $\text{Effect}(OBA-09) > \text{Effect}(\text{Salicylate}) + \text{Effect}(\text{Pyruvate})$, this suggests pharmacological synergy or enhanced bioavailability (e.g., better BBB penetration of the ester).


Comparative Performance Guide

This table synthesizes data from key validation studies (e.g., Kim et al., Mol Pharmacol 2011).

Feature	Aspirin (ASA)	Co-Treatment (Sal + Pyr)	OBA-09 (2-(1,2-Dioxopropoxy)BA)	Performance Verdict
Chemical Payload	Salicylate + Acetate	Salicylate + Pyruvate (Unlinked)	Salicylate + Pyruvate (Ester-linked)	OBA-09 Superior (Dual active metabolites)
Blood-Brain Barrier	Moderate	Low (Pyruvate has poor BBB transport)	High (Lipophilic Ester)	OBA-09 Superior (Enhanced delivery)
Infarct Reduction	~15–20%	~25–30%	~50–60%	OBA-09 Dominant
ROS Scavenging	Negligible (Direct)	Moderate	High	OBA-09 Superior
Anti-inflammatory	COX-1/2 Inhibition	COX Inhibition only	COX Inhibition + NF-κB Suppression	OBA-09 Broader
Side Effects	Gastric Ulceration	Low Toxicity	Reduced Gastric Irritation	OBA-09 Safer (Masked carboxyl group)

Mechanistic Visualization

The following diagram illustrates the pharmacological pathway of OBA-09, highlighting the hydrolysis step that generates two active metabolites, contrasting with Aspirin.



[Click to download full resolution via product page](#)

Figure 1: Pharmacological hydrolysis pathway of OBA-09 showing the release of two active metabolites (Salicylate and Pyruvate) compared to Aspirin's single active metabolite.[3][5][6]

References

- Kim, S. W., et al. (2011). "Robust protective effects of a novel multimodal neuroprotectant oxopropanoyloxy benzoic acid (a salicylic acid/pyruvate ester) in the postischemic brain." [2] Molecular Pharmacology.

- Lee, H. K., et al. (2013). "Anti-inflammatory effects of OBA-09, a salicylic acid/pyruvate ester, in the postischemic brain."[2] Brain Research.
- Cayman Chemical. "2-(1,2-dioxopropoxy)-benzoic acid (Item No. 21918) Product Information."
- Kim, S. W., et al. (2016). "Robust neuroprotective effects of 2-((2-oxopropanoyl)oxy)-4-(trifluoromethyl)benzoic acid (OPTBA)..."[3] Scientific Reports.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Robust protective effects of a novel multimodal neuroprotectant oxopropanoyloxy benzoic acid (a salicylic acid/pyruvate ester) in the postischemic brain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. medchemexpress.com [medchemexpress.com]
- 3. researchgate.net [researchgate.net]
- 4. Anti-inflammatory effects of OBA-09, a salicylic acid/pyruvate ester, in the postischemic brain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Robust neuroprotective effects of 2-((2-oxopropanoyl)oxy)-4-(trifluoromethyl)benzoic acid (OPTBA), a HTB/pyruvate ester, in the postischemic rat brain - PMC [pmc.ncbi.nlm.nih.gov]
- 6. OBA-09| CAS 856095-68-6 [dcchemicals.com]
- To cite this document: BenchChem. [statistical analysis of data from 2-(1,2-Dioxopropoxy)benzoic acid hydrate experiments]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12046158/docs#statistical-analysis-of-data-from-2-1-2-dioxopropoxy-benzoic-acid-hydrate-experiments>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)